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Compound of Interest

Compound Name: 10-Methyltridecanoic Acid

Cat. No.: B1260040

Get Quote

Executive Summary & Chemical Identity
10-Methyltridecanoic Acid (10-MTA) is a mid-chain branched fatty acid (MCBFA) that serves

as a specialized modulator of membrane biophysics in bacteria.[1] Unlike canonical iso-

(terminal branching) or anteiso- (penultimate branching) fatty acids, 10-MTA possesses a

methyl group positioned deeper within the acyl chain (C-10 relative to the carboxyl group).[1]

This structural anomaly creates a significant "kink" in the lipid bilayer, disrupting Van der Waals

packing more effectively than terminal branching.[1] Consequently, 10-MTA acts as a potent

cryoprotectant and fluidity enhancer, allowing microorganisms to survive thermal downshifts

and metabolic stress.[1]

Chemical Profile[1][2][3][4][5][6][7][8][9]
IUPAC Name: 10-Methyltridecanoic acid[1][2][3][4]

Formula: C

H

O
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Classification: Mid-chain Branched Fatty Acid (MCBFA)

Primary Biological Context: Stress-induced membrane remodeling (e.g., in Listeria

monocytogenes under cold stress) and constitutive membrane components in select

Actinomycetales.[1]

Physiological Role: The Mechanics of
Homeoviscous Adaptation
The primary biological mandate of 10-MTA is the preservation of the liquid-crystalline phase of

the bacterial membrane.

Cryotolerance and Membrane Fluidity
In low-temperature environments (e.g., 4°C - 10°C), bacterial membranes undergo a phase

transition from a fluid state to a rigid "gel" state, halting transport proteins and enzymatic

activity.[1]

Mechanism: The methyl branch at position 10 introduces steric hindrance that prevents the

acyl chains of phospholipids from packing tightly.[1]

Efficacy: Research demonstrates that Listeria monocytogenes incorporates 10-MTA (up to

14.4% of total lipids) when specific precursors are available, effectively substituting for native

anteiso-C15:0 to maintain fluidity at 10°C.[1]

Causality: The presence of 10-MTA directly lowers the phase transition temperature (

) of the membrane, preserving the proton motive force (PMF) and ATPase function under
cold stress.

Precursor-Directed Plasticity
10-MTA is not always a constitutive lipid; it represents metabolic plasticity.[1] Its synthesis is

often triggered by the bioavailability of non-native substrates (e.g., 2-methylpentanoic acid)

which the bacterium scavenges and incorporates via the promiscuity of the FabH enzyme (see

Section 3). This suggests 10-MTA is a "survival lipid" utilized when canonical precursors

(isoleucine/leucine) are limited or when environmental carboxylic acids are abundant.[1]
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Biosynthetic Pathway: The FabH Gatekeeper
Mechanism
The synthesis of 10-MTA relies on the Type II Fatty Acid Synthesis (FAS II) system, specifically

the substrate specificity of the initiation condensing enzyme, FabH (3-ketoacyl-ACP synthase

III).

Mechanism of Synthesis[9][11]
Primer Activation: The bacterium uptakes or generates 2-methylpentanoic acid (a C6

precursor).[1] This is converted to 2-methylpentanoyl-CoA.[1]

Initiation (FabH): FabH catalyzes the condensation of 2-methylpentanoyl-CoA with Malonyl-

ACP.[1] This is the rate-limiting step that defines the branching pattern.[1]

Note: Standard BCFAs use Isovaleryl-CoA or 2-methylbutyryl-CoA.[1] The acceptance of

the C6 primer yields the unique "10-methyl" position after elongation.[1]

Elongation (FAS II Cycle): The chain is elongated by the sequential addition of 2-carbon units

(via Malonyl-ACP) by FabB/FabF.[1]

Calculation: C6 primer + (4

C2 elongation steps) = C14 total chain length (Tridecanoic backbone + Methyl).[1]

Termination: The acyl chain is transferred to glycerol-3-phosphate to form phospholipids

(e.g., Phosphatidylglycerol).[1]

Pathway Visualization
The following diagram illustrates the precursor-directed synthesis of 10-MTA and its integration

into the membrane.
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Caption: Figure 1: Precursor-directed biosynthesis of 10-Methyltridecanoic Acid via the

promiscuous FabH initiation pathway in Listeria monocytogenes.[1]
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Experimental Protocols: Induction &
Characterization
To study 10-MTA, researchers must induce its production via precursor feeding, as it may not

be present in high titers under standard laboratory conditions (BHI/LB media at 37°C).[1]

Protocol A: Induction of 10-MTA in Listeria
monocytogenes
Objective: Force the incorporation of 10-MTA to study membrane phase transition.[1]

Strain Selection: Use L. monocytogenes strain 10403S or a BCFA-deficient mutant (e.g.,

) to reduce background noise from native iso/anteiso lipids.[1]

Media Preparation: Prepare Defined Medium (DM) supplemented with 1 mM 2-

methylpentanoic acid (Sigma-Aldrich).

Control: DM with standard amino acids (Ile, Leu, Val) only.[1]

Culturing: Inoculate strains and incubate at 10°C (cold stress) and 37°C (control) until mid-

log phase (OD

~ 0.5).

Rationale: Cold stress upregulates enzymes required for fluid lipid incorporation; the

precursor directs the specificity.[1]

Harvest: Centrifuge at 5,000 x g for 10 min at 4°C. Wash pellets twice with PBS.

Protocol B: Lipid Extraction and GC-MS Analysis
Objective: Validate the presence and quantify the abundance of 10-MTA.
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Step Procedure Critical Parameter

1. Saponification

Resuspend pellet in 1 mL

Reagent 1 (NaOH in

Methanol/Water).[1] Vortex

10s. Heat at 100°C for 30 min.

Cleaves fatty acids from

glycerol backbone.[1]

2. Methylation

Add 2 mL Reagent 2 (HCl in

Methanol).[1] Heat at 80°C for

10 min.

Converts free fatty acids to

FAMEs (Fatty Acid Methyl

Esters) for volatility.[1]

3. Extraction

Add 1.25 mL Hexane/MTBE

(1:1). Rotate end-over-end for

10 min. Discard lower aqueous

phase.[1]

FAMEs partition into the

organic phase.[1]

4. Wash

Add 3 mL dilute NaOH (0.3 M).

[1] Rotate 5 min. Remove

organic phase for analysis.[1]

Removes acid residue to

protect GC column.[1]

5. GC-MS Setup

Column: HP-5ms or DB-

Fatwax UI (30m x 0.25mm).[1]

Carrier: Helium @ 1 mL/min.[1]

Splitless injection.[1]

6. Identification

Monitor for M+ ion at m/z 242

(C15H30O2 methyl ester).[1]

Look for characteristic

fragmentation: m/z 74

(McLafferty) and specific mid-

chain cleavage patterns.[1]

Compare Retention Time (RT)

against anteiso-C15:0

standard (10-MTA typically

elutes slightly earlier or later

depending on polarity).

Pharmacological & Industrial Relevance[9]
Antimicrobial Resistance (AMR)
The presence of 10-MTA alters the membrane's permeability barrier.[1]

Cationic Peptides: The altered packing density may reduce the susceptibility to cationic

antimicrobial peptides (CAMPs) like nisin or defensins by preventing the formation of stable

pores.
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Drug Uptake: Increased fluidity at lower temperatures can inadvertently increase the passive

diffusion of hydrophobic antibiotics, making the induction of 10-MTA a potential strategy to

sensitize bacteria to specific drugs in cold-chain storage environments.[1]

Liposomal Drug Delivery
Synthetic analogs of 10-MTA are valuable in liposome engineering.[1]

Thermosensitivity: Liposomes incorporating 10-MTA analogs can be engineered to release

their payload at specific transition temperatures (

).[1]

Stability: The mid-chain branch provides "steric shielding," potentially increasing liposome

resistance to serum lipases compared to straight-chain lipids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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